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Compound of Interest

Compound Name: Barium titanium oxide

CAS No.: 12047-27-7

Cat. No.: B083910 Get Quote

Executive Summary
Barium Titanate (

) is the ubiquitous ferroelectric backbone of Class II Multilayer Ceramic Capacitors (MLCCs). Its
exceptionally high dielectric constant (

) permits extreme volumetric efficiency, enabling the miniaturization of modern electronics.
However, for high-reliability sectors—specifically implantable medical electronics (e.g.,
neurostimulators, smart drug delivery pumps)—the non-linear behavior of

presents critical challenges.

This guide objectively benchmarks

against its primary alternatives: Class I dielectrics (C0G/NP0) and Tantalum (

) capacitors. We focus on three performance pillars: DC Bias Stability, Piezoelectric Acoustics,
and Reliability Screening.

Material Science Fundamentals: The Ferroelectric
Trade-off
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To understand the benchmark data, one must understand the mechanism.

possesses a perovskite crystal structure.[1][2][3] Below its Curie temperature (

), it exists in a tetragonal ferroelectric phase.[2]

Spontaneous Polarization: The titanium ion (

) shifts off-center within the oxygen octahedron, creating a permanent electric dipole.

Domain Wall Clamping: Under an external DC electric field, these domains align (lock) with

the field. This "clamping" reduces the material's ability to respond to the small AC signals

used to measure capacitance, resulting in the DC Bias Effect—a phenomenon unique to

ferroelectric Class II ceramics.

Comparative Dielectric Matrix
Feature

BaTiO3 (Class II -

X7R/X5R)

CaZrO3 / TiO2

(Class I - C0G)
Tantalum (Ta2O5)

Dielectric Constant (

)

High (

)

Low (

)

Medium (

)

Volumetric Efficiency Excellent Poor Good

DC Bias Stability
Poor (Losses up to

70%)
Perfect (No loss) Perfect (No loss)

Piezoelectric Noise High ("Singing" Cap) None None

Failure Mode Short Circuit (Typ.) Open/Short Ignition/Short

ESR @ 100kHz
Ultra-Low (

)

Ultra-Low (

)

Higher (

to

)

Critical Performance Benchmarks
A. The "Hidden" Loss: DC Bias Characteristics
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In 3.3V or 5V logic lines for medical devices, a

capacitor rated for 6.3V can lose 40% to 60% of its effective capacitance. This is often
overlooked in datasheets that quote capacitance at 0V bias.

Benchmark: A

0603 X5R

capacitor vs. a

Tantalum capacitor.

Result: At 50% rated voltage, the

effective capacitance drops to

. The Tantalum remains at

.

B. Acoustic Noise (Piezoelectric Effect)
exhibits the inverse piezoelectric effect. When an AC ripple voltage is applied, the ceramic
layers physically expand and contract. If the frequency (20Hz–20kHz) matches the mechanical
resonance of the PCB, the board acts as a speaker.

Impact on Drug Delivery: In precision micro-fluidic pumps, this vibration can theoretically

interfere with sensitive MEMS valves or create audible noise in patient-worn devices.

Experimental Protocols
To validate these characteristics in your own lab, follow these self-validating protocols.

Protocol 1: Measuring DC Bias Saturation
Objective: Quantify the capacitance loss curve under applied voltage.

Equipment:

LCR Meter (e.g., Keysight E4980A or equivalent).
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High Voltage DC Bias Fixture (Safety Interlocked).

DUT (Device Under Test).

Workflow (DOT Visualization):

Fig 1: High-Voltage DC Bias Measurement Setup
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Step-by-Step:

Calibration: Perform Open/Short correction on the LCR meter with the bias fixture attached

but empty.

Settings: Set LCR measurement frequency to 1kHz and AC oscillation level to 1.0 Vrms (or

0.5 Vrms for low-voltage parts).

Sweep: Increment DC bias voltage from 0V to Rated Voltage (

) in 10% steps.

Dwell: Allow 5 seconds at each voltage step for dielectric relaxation before capturing the

reading.

Validation: The curve must show a monotonic decrease. If capacitance increases with

voltage, check for instrument overload or Class I part mix-up.
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Protocol 2: Reliability Screening (Burn-In)
For medical applications, "commercial off-the-shelf" (COTS) MLCCs are insufficient. You must

screen for infant mortality (cracks/delamination). This protocol mimics MIL-PRF-55681.[4]

Workflow (DOT Visualization):

Fig 2: Reliability Screening Workflow for Medical MLCCs
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Causality Explanation:

Why 2x Voltage? Accelerates the migration of oxygen vacancies. If a micro-crack exists, the

high field will force a dielectric breakdown (short) during the test, rather than in the patient.
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Why 125°C? This is near the Curie point, maximizing the mobility of charge carriers and

stress on the ceramic grain boundaries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b083910#benchmarking-batio3-
multilayer-ceramic-capacitor-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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